6-chloro-N,N'-bis(2-methoxyphenyl)-1,3,5-triazine-2,4-diamine
Overview
Description
6-chloro-N,N'-bis(2-methoxyphenyl)-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C17H16ClN5O2 and its molecular weight is 357.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as <0.2 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
UV Light-Absorbing Materials
The synthesis of derivatives of 6-chloro-N,N'-bis(2-methoxyphenyl)-1,3,5-triazine-2,4-diamine has been explored for the development of materials capable of absorbing UV light. For instance, the improved synthesis of 6-(4-methoxyphenyl)-2,4-dichloro-1,3,5-triazine, followed by the preparation of bis(resorcinyl) triazine derivatives, showcases the potential of these compounds as UV light absorbers. These derivatives were prepared via alkylation or acid-catalysed addition reactions, demonstrating their versatility in material science applications (Jiang, Wang, & Li, 2008).
Supramolecular Chemistry
In supramolecular chemistry, microwave-assisted synthesis of pyrazolyl bistriazines from 6-chloro-N,N′-bispyrazolyl-[1,3,5]triazine-2,4-diamines has shown promising applications. These compounds, characterized by NMR spectroscopy, mass spectrometry, and X-ray crystallography, have potential uses in creating supramolecular polymers with interesting fluorescence properties through hydrogen bonds and/or complexation with metals (Moral et al., 2010).
Polymer Science
The synthesis and characterization of aromatic polyamides containing s-triazine rings in the main chain highlight the development of materials with high thermal stability and solubility in polar solvents. These polyamides, synthesized through low-temperature interfacial polycondensation, demonstrate the structural versatility and thermal resistance of triazine-based polymers, suitable for advanced material applications (Sagar et al., 1997).
Photopolymerization Technologies
The use of this compound derivatives as photoinitiators or co-initiators in polymerization processes has been extensively studied. For example, 2,4-bis-(trichloromethyl)-6-(4-methoxy)phenyl-1,3,5-triazine (XL-353) has been identified as an effective radical reactive photoinitiator for UV-crosslinking of acrylic pressure-sensitive adhesives. Its role as a co-initiator in photoinitiating systems under visible light further exemplifies the compound's utility in photopolymerization processes (Kabatc, Czech, & Kowalczyk, 2011).
Properties
IUPAC Name |
6-chloro-2-N,4-N-bis(2-methoxyphenyl)-1,3,5-triazine-2,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN5O2/c1-24-13-9-5-3-7-11(13)19-16-21-15(18)22-17(23-16)20-12-8-4-6-10-14(12)25-2/h3-10H,1-2H3,(H2,19,20,21,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVTLUNCYZNMSJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC2=NC(=NC(=N2)Cl)NC3=CC=CC=C3OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70394509 | |
Record name | 6-chloro-N,N'-bis(2-methoxyphenyl)-1,3,5-triazine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70394509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
357.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24782843 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
62752-06-1 | |
Record name | 6-Chloro-N2,N4-bis(2-methoxyphenyl)-1,3,5-triazine-2,4-diamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62752-06-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-chloro-N,N'-bis(2-methoxyphenyl)-1,3,5-triazine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70394509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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